6-{4-[2-(4-Nitrophenyl)ethenyl]phenoxy}hexan-1-OL

• CAS No.: 120703-95-9
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 6-[4-[2-(4-nitrophenyl)ethenyl]phenoxy]hexan-1-ol
• InChI: InChI=1S/C20H23NO4/c22-15-3-1-2-4-16-25-20-13-9-18(10-14-20)6-5-17-7-11-19(12-8-17)21(23)24/h5-14,22H,1-4,15-16H2
• InChI Key: IVWWUJQCMPXABU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC2=CC=C(C=C2)OCCCCCCO)[N+](=O)[O-]

Description

6-{4-[2-(4-Nitrophenyl)ethenyl]phenoxy}hexan-1-OL is a useful research compound. Its molecular formula is C20H23NO4 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Employing the procedure of Example I(A), 14 g (0.05M) of the potassium salt of 4-hydroxy-4'-nitrostilbene and 14 g (0.06M) of 6-iodo-1-hexanol are reacted. The resultant product is recrystallized from toluene, m.p. 154°-157° C.

Synthesis routes and methods II

Procedure details

To 500 ml of toluene in a one liter round bottom flask, fitted with a condenser and magnetic stirrer, is added 14 g (0.05M) of 4-hydroxy-4'-nitrostilbene potassium salt, 14 g of 6-iodo-1-hexanol, and 0.5 g of 18-crown-6 ether. The mixture is refluxed for about 20 hours, and then the reaction medium is filtered hot, and the product crystallizes from the toluene on cooling, m.p. 154°-157° C.